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Compound of Interest

Compound Name:
Methyl 6-amino-1H-indazole-7-

carboxylate

Cat. No.: B1315183 Get Quote

An In-depth Technical Guide to Methyl 6-amino-1H-indazole-7-carboxylate

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of novel chemical entities is paramount. This document provides a detailed

overview of Methyl 6-amino-1H-indazole-7-carboxylate, a heterocyclic compound of interest

in medicinal chemistry.

Core Molecular Data
Methyl 6-amino-1H-indazole-7-carboxylate is a substituted indazole derivative. The

fundamental molecular properties of this compound are summarized in the table below,

providing a quick reference for researchers.

Property Value Citations

Molecular Formula C₉H₉N₃O₂ [1][2][3][4]

Molecular Weight 191.19 g/mol [1][2][4]

CAS Number 73907-98-9 [1][5][6]

Canonical SMILES
COC(=O)C1=C(N)C=CC2=C1

C=NN2
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Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of Methyl 6-amino-1H-
indazole-7-carboxylate is not readily available in the public domain, a general approach can

be inferred from synthetic routes for analogous indazole compounds. The synthesis of 6-amino-

indazole derivatives often begins with a corresponding 6-nitroindazole precursor.[7] The nitro

group can be reduced to an amine, followed by other functional group manipulations to yield

the desired product.

A generalized workflow for the synthesis and characterization of such a compound is illustrated

in the diagram below. This process ensures the identity and purity of the final product, which is

critical for its use in research and development.
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A generalized workflow for chemical synthesis and characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1315183?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Potential Applications
Indazole derivatives are recognized for their wide range of biological activities, with many

compounds containing this scaffold demonstrating anticancer properties.[8][9] Research into 6-

aminoindazole derivatives, in particular, has shown promising results in identifying novel

anticancer agents. While the specific biological activity and mechanism of action for Methyl 6-
amino-1H-indazole-7-carboxylate have not been extensively reported, its structural similarity

to other biologically active indazoles suggests it may be a valuable candidate for further

investigation in drug discovery programs. The amino and carboxylate functional groups offer

potential sites for further chemical modification to explore structure-activity relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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